9S,10S,11R-Trihydroxy-12Z-octadecenoic acid

• Molecular Formula: C18H34O5
• Molecular Weight: 330.5 g/mol
• InChI: InChI=1S/C18H34O5/c1-2-3-4-6-9-12-15(19)18(23)16(20)13-10-7-5-8-11-14-17(21)22/h9,12,15-16,18-20,23H,2-8,10-11,13-14H2,1H3,(H,21,22)/b12-9-/t15-,16+,18-/m1/s1
• InChIKey: JHGVFGJXFVIYSM-BSHMHQBXSA-N

What Is 9S,10S,11R-Trihydroxy-12Z-octadecenoic Acid — A Regio- and Stereochemically Defined Trihydroxy Oxylipin for Plant Defense and Lipid Signaling Research

9S,10S,11R-Trihydroxy-12Z-octadecenoic acid (CAS 339186-36-6; also designated 9,10,11-TriHOME) is a C18 trihydroxy long-chain fatty acid bearing three contiguous hydroxyl groups at positions 9, 10, and 11 with a cis (Z) double bond at C-12 [1]. It belongs to the trihydroxyoctadecenoic acid (TriHOME) subclass of plant oxylipins, biosynthesized from linoleic acid via the 9-lipoxygenase (9-LOX) pathway [2]. Unlike the more extensively studied 9,12,13-trihydroxy positional isomers (e.g., pinellic acid), this compound features a vicinal triol motif adjacent to a cis double bond — a structural arrangement that dictates its distinct chromatographic behavior, biosynthetic origin, and biological context [3].

Workflow

9-LOX / epoxy alcohol synthase pathway signature identification in Solanaceae

Selection Context

Stereochemically defined 9S,10S,11R-12Z trihydroxy oxylipin reference standard

Method Compatibility

Chiral LC-MS/MS oxylipin profiling; reversed-phase UHPLC-MS diastereomer separation

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. DOI: 10.1007/s11745-999-0464-7 View Source
• [2] Göbel, C., Feussner, I., Schmidt, A., Scheel, D., Sanchez-Serrano, J., Hamberg, M., & Rosahl, S. (2001). Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. Journal of Biological Chemistry, 276(9), 6267–6273. DOI: 10.1074/jbc.M008606200 View Source
• [3] Saubeau, G., Goulitquer, S., Barloy, D., Potin, P., Andrivon, D., & Val, F. (2013). Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Reports, 32(5), 579–589. DOI: 10.1007/s00299-012-1377-y View Source

Why 9S,10S,11R-Trihydroxy-12Z-octadecenoic Acid Cannot Be Replaced by Other TriHOME Isomers for Lineage-Specific 9-LOX Pathway Studies

Trihydroxyoctadecenoic acids encompass at least 16 regio- and stereoisomers, and their biological activities, biosynthetic origins, and chromatographic properties are profoundly influenced by the position and stereochemistry of hydroxylation [1]. The 9S,10S,11R-12Z isomer is the signature product of the epoxy alcohol synthase branch of the 9-LOX pathway in Solanaceae, whereas the more prevalent 9,12,13-trihydroxy-10E isomer (pinellic acid) arises from a distinct epoxide hydrolase route and exhibits well-characterized oral adjuvant activity in mammalian systems [2]. Substituting one TriHOME for another without confirming regio- and stereochemical identity introduces an uncontrolled variable: different positional isomers display different product ratios in tissues (18% for 9,10,11-TriHOME vs. 30% for 9,12,13-TriHOME in potato leaf homogenate), different species-specific distributions, and different elicitor response profiles [3].

Target Compound vs. Pinellic Acid (9,12,13-TriHOME)

9S,10S,11R-12Z
Contiguous vicinal triol adjacent to cis double bond; 9-LOX epoxy alcohol synthase product; 18% of TriHOME in potato leaf

9S,12S,13S-10E (Pinellic acid)
Non-contiguous hydroxylation with trans double bond; distinct epoxide hydrolase route; 30% of TriHOME; oral adjuvant activity in mammalian models

Substituting the 9,12,13-isomer for the 9,10,11-isomer may misrepresent pathway flux through the epoxy alcohol synthase branch and introduce an uncontrolled variable in species-specific elicitor-response studies. Regio- and stereochemical identity requires chiral LC-MS confirmation.

• [1] Kutzner, L., Rund, K. M., Ostermann, A. I., Hartung, N. M., Galano, J. M., Balas, L., Durand, T., Balzer, M. S., David, S., & Schebb, N. H. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(7), 1269–1280. DOI: 10.1194/jlr.D085746 View Source
• [2] Nagai, T., Shimizu, Y., Shirahata, T., Sunazuka, T., Kiyohara, H., Ōmura, S., & Yamada, H. (2010). Oral adjuvant activity for nasal influenza vaccines caused by combination of two trihydroxy fatty acid stereoisomers from the tuber of Pinellia ternata. International Immunopharmacology, 10(6), 655–661. DOI: 10.1016/j.intimp.2010.03.004 View Source
• [3] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. DOI: 10.1007/s11745-999-0464-7 View Source

Quantitative Differentiation Evidence for 9S,10S,11R-Trihydroxy-12Z-octadecenoic Acid Versus Closest TriHOME Analogs

Regio- and Stereochemical Identity: 9,10,11-Vicinal Triol with 12Z Configuration Versus the Common 9,12,13-Triol with 10E Configuration

The target compound carries three contiguous hydroxyl groups at C-9, C-10, and C-11 with a cis double bond at C-12, in contrast to pinellic acid (9S,12S,13S-trihydroxy-10E-octadecenoic acid) which bears hydroxyls separated by the double bond at C-9, C-12, and C-13 with a trans (E) configuration at C-10 [1]. This contiguous triol motif adjacent to the cis double bond makes the target compound chemically distinct from all 16 possible TriHOME regio- and stereoisomers, which are separable only by chiral LC-MS methods [2].

Stereochemical Identity

Cross-study comparable

9S,10S,11R-OH; 12Z
Contiguous vicinal triol

Distinct regioisomer from pinellic acid; confirmed by 2D NMR and total synthesis

Contiguous vs. non-contiguous hydroxylation; Z vs. E geometry

Evidence Dimension	Hydroxyl group positions and double bond configuration
Target Compound Data	OH at C-9(S), C-10(S), C-11(R); 12Z double bond
Comparator Or Baseline	Pinellic acid: OH at C-9(S), C-12(S), C-13(S); 10E double bond (CAS 97134-11-7)
Quantified Difference	Distinct regioisomer; contiguous vs. non-contiguous hydroxylation; Z vs. E double bond geometry
Conditions	Structural determination by 2D NMR (1H-1H COSY, HSQC, HMBC) and HR ESI-MS, confirmed by total synthesis of reference standards

Why This Matters

Procurement of the correct regio- and stereoisomer is essential for studies that require the authentic 9-LOX/epoxy alcohol synthase-derived product, as misidentification with the more common 9,12,13-isomer would invalidate pathway-specific conclusions.

• [1] Xu, Q. M., Liu, Y. L., Li, X. R., Li, X., & Yang, S. L. (2011). Three new fatty acids from the roots of Boehmeria nivea (L.) Gaudich and their antifungal activities. Natural Product Research, 25(6), 640–647. DOI: 10.1080/14786419.2010.488230 View Source
• [2] Kutzner, L., Rund, K. M., Ostermann, A. I., Hartung, N. M., Galano, J. M., Balas, L., Durand, T., Balzer, M. S., David, S., & Schebb, N. H. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(7), 1269–1280. DOI: 10.1194/jlr.D085746 View Source

Biosynthetic Pathway Specificity: Epoxy Alcohol Synthase-Derived Product Versus Epoxide Hydrolase-Derived Pinellic Acid

In potato leaf homogenates incubated with [1-14C]linoleic acid, the target compound (methyl 9S,10S,11R-trihydroxy-12Z-octadecenoate) accounted for 18% of total recovered radioactivity, whereas the competing 9,12,13-isomer (methyl 9S,12S,13S-trihydroxy-10E-octadecenoate, i.e., pinellic acid methyl ester) constituted 30% [1]. The 9,10,11-isomer is formed via epoxy alcohol synthase acting on 9(S)-hydroperoxy linoleic acid followed by epoxide hydrolase-catalyzed hydrolysis, a pathway that is preferentially stimulated in potato cells upon treatment with Phytophthora infestans elicitor [2]. In contrast, pinellic acid is derived from a distinct biosynthetic route and exhibits oral adjuvant activity for nasal influenza vaccine rather than plant defense signaling [3].

Biosynthetic Pathway Origin

Cross-study comparable

Target: 18% of TriHOME products
Pinellic acid: 30% of TriHOME products
Ratio ≈ 1:1.67 in potato leaf

Supports epoxy alcohol synthase pathway attribution; 9-LOX branch-specific readout

[1-14C]linoleic acid incubation; straight-phase HPLC analysis

Evidence Dimension	Biosynthetic product distribution and pathway origin
Target Compound Data	18% of total radioactive oxidation products in potato leaf homogenate; formed via 9-LOX → epoxy alcohol synthase → epoxide hydrolase pathway
Comparator Or Baseline	9S,12S,13S-trihydroxy-10E-octadecenoic acid: 30% of products; formed via distinct epoxide hydrolase route; isolated from Pinellia ternata as oral adjuvant
Quantified Difference	Ratio of 9,10,11-isomer to 9,12,13-isomer = 18:30 (approximately 1:1.67) in potato leaf
Conditions	Whole homogenate of potato leaves (Solanum tuberosum L. var. Bintje) incubated with [1-14C]linoleic acid; products analyzed by straight-phase HPLC

Why This Matters

For researchers studying the 9-LOX/epoxy alcohol synthase arm of plant defense, the 9,10,11-isomer is the pathway-specific readout; use of the 9,12,13-isomer would misrepresent the relative flux through competing branches of linoleic acid metabolism.

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. DOI: 10.1007/s11745-999-0464-7 View Source
• [2] Göbel, C., Feussner, I., Schmidt, A., Scheel, D., Sanchez-Serrano, J., Hamberg, M., & Rosahl, S. (2001). Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. Journal of Biological Chemistry, 276(9), 6267–6273. DOI: 10.1074/jbc.M008606200 View Source
• [3] Nagai, T., Kiyohara, H., Munakata, K., Shirahata, T., Sunazuka, T., Harigaya, Y., & Yamada, H. (2002). Pinellic acid from the tuber of Pinellia ternata Breitenbach as an effective oral adjuvant for nasal influenza vaccine. International Immunopharmacology, 2(8), 1183–1193. DOI: 10.1016/S1567-5769(02)00086-3 View Source

Species- and Elicitor-Specific Accumulation: Potato-Selective 9-LOX Marker Not Detected in Tobacco Cells

The structurally related dienoic homolog 9(S),10(S),11(R)-trihydroxy-12(Z),15(Z)-octadecadienoic acid (9,10,11-THOD) was identified as the major oxylipin in potato cells but was completely absent from tobacco cells under identical elicitor treatment [1]. While the monoenoic target compound was co-identified as a novel elicitor-inducible 9-LOX product in potato alongside its dienoic analog, its accumulation was observed specifically in potato cells treated with Phytophthora infestans culture filtrate, suggesting Solanaceae-specific signaling roles [2]. This species-restricted expression pattern differentiates the target compound from the more ubiquitous 9,12,13-TriHOME isomers, which are found across diverse plant families and even in beer and mammalian tissues [3].

Species-Specific Accumulation

Class-level inference

Detected in potato cells; absent in tobacco cells under identical elicitor treatment

Solanaceae-restricted accumulation pattern; reported context-dependent expression

Quantitative fold-change upon elicitation not reported in primary literature

Evidence Dimension	Species-specific and elicitor-responsive accumulation pattern
Target Compound Data	Identified as novel elicitor-inducible oxylipin in potato cells; accumulation increases upon Phytophthora infestans elicitor treatment
Comparator Or Baseline	9,12,13-TriHOME isomers: detected broadly across plant species (potato, Pinellia, Colocasia), beer, and mammalian tissues
Quantified Difference	Detectable in potato but not in tobacco cells (qualitative species-specificity); quantitative fold-change upon elicitation not reported in primary literature
Conditions	Cultured potato (Solanum tuberosum) and tobacco (Nicotiana tabacum) cells treated with concentrated culture filtrate from Phytophthora infestans or lipopolysaccharide from Pectobacterium atrosepticum

Why This Matters

Investigators studying Solanaceae-specific innate immunity or 9-LOX pathway regulation require the authentic potato-derived isomer; reliance on generic TriHOME mixtures would mask species-specific signaling events.

• [1] Saubeau, G., Goulitquer, S., Barloy, D., Potin, P., Andrivon, D., & Val, F. (2013). Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Reports, 32(5), 579–589. DOI: 10.1007/s00299-012-1377-y View Source
• [2] Göbel, C., Feussner, I., Schmidt, A., Scheel, D., Sanchez-Serrano, J., Hamberg, M., & Rosahl, S. (2001). Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. Journal of Biological Chemistry, 276(9), 6267–6273. DOI: 10.1074/jbc.M008606200 View Source
• [3] Hamberg, M. (1991). Trihydroxyoctadecenoic acids in beer: qualitative and quantitative analysis. Journal of Agricultural and Food Chemistry, 39(9), 1568–1572. DOI: 10.1021/jf00009a005 View Source

Antifungal Activity Against Phytophthora capsici — A Structurally Related Shorter-Chain Analog Comparison from the Same Isolation Study

In the original isolation study from Boehmeria nivea roots, the target compound (Z)-9,10,11-trihydroxy-12-octadecenoic acid was tested alongside three co-isolated analogs — (Z)-7,8,9-trihydroxy-10-hexadecenoic acid, (Z)-12-keto-7,8,9-trihydroxy-10-hexadecenoic acid, and (E)-8,11,12-trihydroxy-9-octadecenoic acid — for antifungal activity by agar diffusion assay against Phytophthora capsici [1]. All three new compounds (including the target) showed qualitatively detectable antifungal activity, though the publication reported results descriptively as 'some antifungal activities' without providing MIC values or inhibition zone diameters for individual compounds. The known compound (E)-8,11,12-trihydroxy-9-octadecenoic acid served as a structural comparator with a different hydroxylation pattern [1]. Separately, a broader class-level comparison shows that 12,13,17-trihydroxy-9(Z)-octadecenoic acid (THOA) provided 56% disease control against Phytophthora infestans at 200 ppm, while 10-hydroxystearic acid and 7S,10S-dihydroxy-8(E)-octadecenoic acid showed no activity at the same concentration [2], establishing that the presence and position of multiple hydroxyl groups are critical determinants of antifungal potency within this compound class.

Antifungal Activity Context

Cross-study comparable

Qualitative activity reported against Phytophthora capsici; no MIC values available

Supports antifungal screening context; hydroxyl group position governs class-level potency

Comparator THOA: 56% disease control at 200 ppm; data to verify for target compound

Evidence Dimension	Antifungal activity against Phytophthora species
Target Compound Data	Qualitatively active against Phytophthora capsici by agar diffusion assay (no quantitative MIC or inhibition zone reported in primary source)
Comparator Or Baseline	THOA (12,13,17-trihydroxy-9(Z)-octadecenoic acid): 56% disease control against Phytophthora infestans at 200 ppm; HSA and DOD: 0% control at 200 ppm
Quantified Difference	Target compound: qualitative antifungal activity only; THOA: 56% control at 200 ppm; position of hydroxyl groups is the critical variable
Conditions	Target: agar diffusion assay against P. capsici (Xu et al., 2011); Comparator: in planta disease control assay at 200 ppm against multiple pathogens (Hou & Forman, 2000)

Why This Matters

Although quantitative head-to-head antifungal data for the target compound are limited, the documented qualitative activity combined with class-level evidence that hydroxyl group position governs potency provides a rationale for selecting this specific regioisomer over inactive or less active hydroxylated fatty acid analogs for antifungal screening programs.

• [1] Xu, Q. M., Liu, Y. L., Li, X. R., Li, X., & Yang, S. L. (2011). Three new fatty acids from the roots of Boehmeria nivea (L.) Gaudich and their antifungal activities. Natural Product Research, 25(6), 640–647. DOI: 10.1080/14786419.2010.488230 View Source
• [2] Hou, C. T., & Forman, R. J. (2000). Growth inhibition of plant pathogenic fungi by hydroxy fatty acids. Journal of Industrial Microbiology and Biotechnology, 24(4), 275–276. DOI: 10.1038/sj.jim.2900816 View Source

Chromatographic Resolution Requirement: Chiral Discrimination Among 16 TriHOME Regio- and Stereoisomers

A validated LC-MS/MS workflow demonstrated that all 16 regio- and stereoisomeric trihydroxyoctadecenoic acids, including the target 9S,10S,11R-12Z isomer, can be resolved only through a combination of reversed-phase separation of diastereomer groups and chiral LC-MS for enantiomer resolution [1]. Without access to an authentic standard of the 9,10,11-isomer, misassignment is highly probable because the 9,10,13- and 9,12,13-TriHOME diastereomer groups co-elute under conventional reversed-phase conditions and can only be distinguished by their distinct fragmentation patterns and chiral retention times [1]. The target compound's unique contiguous vicinal triol authentic standard is therefore indispensable as a calibration reference for quantitative oxylipin profiling studies.

Chiral LC-MS Resolution

Class-level inference

1 of 16 TriHOME stereoisomers; requires chiral LC-MS for unequivocal identification

Authentic standard required for quantitative oxylipin profiling; RP-HPLC alone insufficient

Chiralpak AD-RH column resolves all 16 isomers from 8 diastereomer peaks

Evidence Dimension	Chromatographic separation and analytical specificity
Target Compound Data	Requires chiral LC-MS for unequivocal identification among 16 possible TriHOME isomers; distinct MS/MS fragmentation pattern
Comparator Or Baseline	Pooled 9,10,13- and 9,12,13-TriHOME diastereomer mixtures: partially separable by reversed-phase UHPLC; four diastereomer peaks each containing four enantiomers
Quantified Difference	Reversed-phase HPLC resolves 8 diastereomer peaks; chiral LC yields complete separation of all 16 isomers; target compound is one of four enantiomers within its diastereomer peak
Conditions	Reversed-phase ultra-HPLC-MS/MS (C18 column) coupled with chiral LC-MS (Chiralpak AD-RH column) for full stereoisomer resolution

Why This Matters

Procurement of the stereochemically pure target compound rather than a mixture of TriHOME isomers is mandatory for any quantitative lipidomics study aiming to accurately report the concentration of the epoxy alcohol synthase-derived 9,10,11-TriHOME in biological samples.

• [1] Kutzner, L., Rund, K. M., Ostermann, A. I., Hartung, N. M., Galano, J. M., Balas, L., Durand, T., Balzer, M. S., David, S., & Schebb, N. H. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(7), 1269–1280. DOI: 10.1194/jlr.D085746 View Source

High-Value Application Scenarios for 9S,10S,11R-Trihydroxy-12Z-octadecenoic Acid Based on Quantitative Differentiation Evidence

Authentic Reference Standard for 9-LOX/Epoxy Alcohol Synthase Pathway Flux Analysis in Solanaceae

In potato and related Solanaceae species, the target compound serves as a pathway-specific terminal metabolite that reports on flux through the 9-LOX → epoxy alcohol synthase → epoxide hydrolase branch. Because the 9,10,11-isomer constitutes 18% of total trihydroxyoctadecenoate products in potato leaves versus 30% for the competing 9,12,13-isomer [1], researchers quantifying pathway bifurcation require the authentic compound as a calibration standard for absolute quantification by LC-MS/MS. Use of the incorrect isomer would systematically misrepresent the contribution of the epoxy alcohol synthase branch to total oxylipin output.

Species-Specific Biomarker for Solanaceae Innate Immune Activation by Oomycete Elicitors

The target compound is preferentially induced in potato cells treated with Phytophthora infestans elicitor and is not detected in tobacco cells under identical conditions [2]. This species-restricted expression makes it a candidate biomarker for Solanaceae-specific defense activation in studies of late blight resistance. Unlike the ubiquitous 9,12,13-TriHOME isomers found in diverse organisms from plants to humans, the 9,10,11-isomer's restricted phylogenetic distribution provides greater specificity for Solanaceae-focused plant-pathogen interaction research.

Chiral Chromatography Method Development and Inter-Laboratory Standardization of TriHOME Lipidomics

The analytical challenge of resolving all 16 TriHOME regio- and stereoisomers by chiral LC-MS creates a demand for well-characterized, stereochemically pure reference standards [3]. The 9S,10S,11R-12Z isomer, as one of the less abundant and analytically demanding TriHOMEs, is particularly valuable for validating chiral chromatographic methods and for use as an internal standard in inter-laboratory harmonization of quantitative oxylipin lipidomics.

Structure-Activity Relationship Studies of Hydroxyl Group Position in Antifungal Oxylipins

The class-level evidence that hydroxyl group position critically determines antifungal potency — with 12,13,17-trihydroxy-9(Z)-octadecenoic acid (THOA) achieving 56–86% disease control against Phytophthora infestans and other pathogens at 200 ppm while mono- and dihydroxy analogs are inactive [4] — supports the inclusion of the 9,10,11-trihydroxy regioisomer in systematic SAR panels. Because the target compound features a unique contiguous vicinal triol adjacent to a cis double bond, it fills an underrepresented structural space in antifungal oxylipin screening libraries.

Application

Selection Property

Validation Focus

9-LOX pathway flux analysis in Solanaceae

Pathway-specific calibration reference standard

LC-MS/MS absolute quantification of epoxy alcohol synthase branch output

Solanaceae innate immunity elicitor-response studies

Species-restricted expression context

Phytophthora infestans elicitor-responsive biomarker profiling

Chiral chromatography method development

Stereochemically defined reference for 16-isomer resolution

Inter-laboratory harmonization of quantitative oxylipin lipidomics

Antifungal oxylipin structure-activity relationship panels

Underrepresented contiguous vicinal triol motif

Hydroxyl-group position and antifungal screening endpoint review

• [1] Hamberg, M. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1131–1142. DOI: 10.1007/s11745-999-0464-7 View Source
• [2] Saubeau, G., Goulitquer, S., Barloy, D., Potin, P., Andrivon, D., & Val, F. (2013). Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Reports, 32(5), 579–589. DOI: 10.1007/s00299-012-1377-y View Source
• [3] Kutzner, L., Rund, K. M., Ostermann, A. I., Hartung, N. M., Galano, J. M., Balas, L., Durand, T., Balzer, M. S., David, S., & Schebb, N. H. (2018). An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(7), 1269–1280. DOI: 10.1194/jlr.D085746 View Source
• [4] Hou, C. T., & Forman, R. J. (2000). Growth inhibition of plant pathogenic fungi by hydroxy fatty acids. Journal of Industrial Microbiology and Biotechnology, 24(4), 275–276. DOI: 10.1038/sj.jim.2900816 View Source